1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C16H17BrClNO2.ClH/c1-19-9-11-7-13(17)16(15(8-11)20-2)21-10-12-5-3-4-6-14(12)18;/h3-8,19H,9-10H2,1-2H3;1H
• InChI Key: NAOLOIDYHDGQAV-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C(=C1)Br)OCC2=CC=CC=C2Cl)OC.Cl
• Molecular Formula: C16H18BrCl2NO2
• Molecular Weight: 407.1 g/mol

Description

1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride is a complex organic compound that features a bromine atom, a chlorobenzyl group, and a methoxybenzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride typically involves multiple steps, starting with the preparation of the intermediate compounds. One common route involves the bromination of a methoxybenzyl precursor, followed by the introduction of the chlorobenzyl group through a nucleophilic substitution reaction. The final step involves the methylation of the amine group and the formation of the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of a debrominated product.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions typically require reagents like sodium hydroxide (NaOH) or ammonia (NH₃).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield methoxybenzaldehyde or methoxybenzoic acid, while reduction of the bromine atom results in the formation of a hydrogen-substituted benzylamine derivative.

Scientific Research Applications

1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

{3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzyl}amine hydrochloride: Lacks the methyl group on the amine.

{3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzyl}ethylamine hydrochloride: Contains an ethyl group instead of a methyl group on the amine.

{3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzyl}dimethylamine hydrochloride: Contains two methyl groups on the amine.

Uniqueness

The uniqueness of 1-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxyphenyl]-N-methylmethanamine;hydrochloride lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.